2-(2,5-dioxopyrrolidin-1-yl)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]acetamide
• InChI: InChI=1S/C17H20N2O4/c1-23-17(8-12-4-2-3-5-13(12)9-17)11-18-14(20)10-19-15(21)6-7-16(19)22/h2-5H,6-11H2,1H3,(H,18,20)
• InChI Key: ZVXRNCWICUKMAB-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.357. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization

One study explores the pharmacological characterization of a novel κ-opioid receptor (KOR) antagonist with high affinity across human, rat, and mouse KORs. This antagonist demonstrated potential in treating depression and addiction disorders, showcasing the therapeutic potential of similar compounds in neuropharmacology and mental health treatment research (Grimwood et al., 2011).

Reaction Mechanism Study

Another research piece delves into the reaction mechanisms of certain compounds, revealing insights into chemical synthesis and structural analysis crucial for developing new chemical entities with potential applications in medicinal chemistry (Nishino et al., 1972).

Intramolecular Cyclisation for Synthesizing Pyrrolidin-2-ones

A study on the oxidative cyclisation of specific amides mediated by Mn(III) opens avenues for synthesizing biologically active amino acids, including those containing the pyrrolidine ring, which is significant for designing new drugs and understanding biological activity (Galeazzi et al., 1996).

Anticonvulsant Activity of Amide Derivatives

The synthesis and evaluation of certain pyrrolidin-1-yl-acetamides for anticonvulsant activity highlight the compound's relevance in neurological disorder research. This suggests similar compounds could be explored for their neurological effects (Obniska et al., 2015).

Novel Palladium-Catalyzed Cyclization

Research on palladium(0)-catalyzed cyclization to pyrrolidin-2-ones showcases the synthetic versatility of similar structures in creating compounds with potential pharmaceutical applications (Giambastiani et al., 1998).